Cas no 434907-98-9 (6-(3,4-Dimethylphenyl)methylaminosulfonyl-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid)

• Product Name: 6-(3,4-Dimethylphenyl)methylaminosulfonyl-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid
• CAS No: 434907-98-9
• MF: C₁₉H₁₈N₂O₅S
• MW: 386.421623706818
• CID: 4714228
• Update Time: 2023-11-22

6-(3,4-Dimethylphenyl)methylaminosulfonyl-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-{[(3,4-Dimethylphenyl)(methyl)amino]sulfonyl}-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• HMS1849G17
• 6-[(3,4-dimethylphenyl)-methylsulfamoyl]-4-oxo-1H-quinoline-3-carboxylic acid
• 3-quinolinecarboxylic acid, 6-[[(3,4-dimethylphenyl)methylamino]sulfonyl]-1,4-dihydro-4-oxo-
• 6-(3,4-Dimethylphenyl)methylaminosulfonyl-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid

• Inchi： 1S/C19H18N2O5S/c1-11-4-5-13(8-12(11)2)21(3)27(25,26)14-6-7-17-15(9-14)18(22)16(10-20-17)19(23)24/h4-10H,1-3H3,(H,20,22)(H,23,24)
• InChI Key： PKVIXEPRALFLIS-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C(C(C(=O)O)=CN2)=O)C=1)(N(C)C1C=CC(C)=C(C)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 742
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids